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Compound of Interest

Compound Name: 1-Chloro-3-hexyne

Cat. No.: B15268196 Get Quote

Authoritative Note on Chemical Identification: The initial user request specified the CAS

number 36215-07-3 for 1-Chloro-3-hexyne. However, extensive database verification confirms

that CAS number 36215-07-3 is assigned to 1-Chloro-3-methoxypropane. The correct and

verified CAS number for 1-Chloro-3-hexyne is 64881-34-1. This guide will focus exclusively on

the properties, synthesis, and applications of 1-Chloro-3-hexyne under its correct CAS

identifier.

Introduction
1-Chloro-3-hexyne is a halogenated internal alkyne that serves as a valuable building block in

organic synthesis. Its unique trifunctional nature, possessing an alkyl chain, a chloro moiety,

and a carbon-carbon triple bond, allows for a diverse range of chemical transformations. This

versatility makes it a compound of interest for researchers and scientists, particularly in the

fields of medicinal chemistry and materials science, for the construction of more complex

molecular architectures. The presence of the chlorine atom, in particular, can be leveraged for

various coupling reactions and can influence the electronic properties and biological activity of

target molecules.[1][2][3]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-Chloro-3-hexyne is presented in

the table below. These properties have been compiled from various chemical databases and

are essential for its handling, storage, and use in experimental settings.
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Property Value Source

CAS Number 64881-34-1 [4]

Molecular Formula C₆H₉Cl [4]

Molecular Weight 116.59 g/mol [4]

IUPAC Name 1-chlorohex-3-yne [4]

Canonical SMILES CCC#CCCCl [4]

InChIKey
QQYFCQOUPAMSHT-

UHFFFAOYSA-N
[4]

Computed XLogP3 2.3 [4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
0 [4]

Rotatable Bond Count 2 [4]

Exact Mass 116.039278 g/mol [4]

Monoisotopic Mass 116.039278 g/mol [4]

Topological Polar Surface Area 0 Å² [4]

Heavy Atom Count 7 [4]

Complexity 82.8 [4]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1-Chloro-3-hexyne are not

readily available in the public domain, a plausible synthetic route can be devised based on

established organic chemistry principles. A common method for the preparation of

chloroalkanes from alcohols is through reaction with a chlorinating agent such as thionyl

chloride or phosphorus pentachloride.

Proposed Synthetic Pathway: From 3-Hexyn-1-ol
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A logical precursor for the synthesis of 1-Chloro-3-hexyne is 3-Hexyn-1-ol. The hydroxyl group

can be substituted with a chlorine atom.

Starting Material Reagent

Product

3-Hexyn-1-ol

Chlorination

Thionyl Chloride (SOCl2) Pyridine (catalyst)

1-Chloro-3-hexyne

Potential Reactions

1-Chloro-3-hexyne

Nucleophilic Substitution

Nu⁻

Sonogashira Coupling

R-C≡CH, Pd/Cu catalyst

Click Chemistry

Azide, Cu(I) catalyst

Reduction of Alkyne

H₂, catalyst

Functionalized Hexynes Conjugated Ene-ynes Triazoles Chloro-hexenes/hexanes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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